Propan-2-yl 5-(chlorosulfonyl)-2-methylbenzoate
Overview
Description
Propan-2-yl 5-(chlorosulfonyl)-2-methylbenzoate, also known as MCB, is a type of organic compound that has been used in various scientific research applications. It is a white crystalline powder, with a molecular formula of C9H9ClO4S and a molecular weight of 254.66 g/mol. MCB has been used in a wide range of applications, from synthesis to drug development and research.
Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis of Benzoxathiin Derivatives : Propan-2-yl 5-(chlorosulfonyl)-2-methylbenzoate is used in the synthesis of complex organic compounds. For instance, it is involved in the synthesis of methyl 6-chlorosulfonyl-3-methyl-1,2-benzoxathiin-8-carboxylate, an important intermediate in organic chemistry (Qaisi, El-Abadelah, & Voelter, 2004).
Pharmacological Research
- Drug Development : This compound plays a role in the development of new drugs with potential therapeutic applications. For example, a derivative of this compound, known as 1-(2,6-Difluorobenzylamino)-3-(1,2,3,4-tetrahydrocarbazol-9-yl)-propan-2-ol, exhibits strong anti-prion, anti-cancer, and anti-influenza virus activities (Yamashita et al., 2020).
Antifungal and Antibacterial Applications
- Development of Antifungals : Certain derivatives of this compound demonstrate significant antifungal properties, making them promising candidates for the development of new antifungal agents. For example, compounds like (±)-1-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]propan-2-yl acetate show potential in inhibiting the growth of Candida albicans (Bondaryk, Łukowska-Chojnacka, & Staniszewska, 2015).
- Antibacterial Properties : Derivatives of this compound exhibit antibacterial properties. Sulfonamide-amide derivatives synthesized from this compound show significant in vitro antibacterial activities against various bacterial strains, suggesting their potential as antibacterial agents (Abbavaram & Reddyvari, 2013).
Radiosynthesis and Imaging
- Radiolabeling for Imaging : this compound derivatives are used in the radiosynthesis of imaging agents. For example, fluorine-18 labeled beta-blockers derived from this compound have been explored for potential use in positron emission tomography (PET) imaging (Stephenson et al., 2008).
properties
IUPAC Name |
propan-2-yl 5-chlorosulfonyl-2-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO4S/c1-7(2)16-11(13)10-6-9(17(12,14)15)5-4-8(10)3/h4-7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVNXCCKCBNTZEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)Cl)C(=O)OC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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